6-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)-4,5-dihydropyridazin-3(2H)-one

• IUPAC Name: 3-[3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidine-1-carbonyl]-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C15H15N5O4/c21-12-4-3-10(17-18-12)15(22)20-6-5-9(8-20)13-16-14(24-19-13)11-2-1-7-23-11/h1-2,7,9H,3-6,8H2,(H,18,21)
• InChI Key: MHTZOFGXFFQJOB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C2=NOC(=N2)C3=CC=CO3)C(=O)C4=NNC(=O)CC4
• Molecular Formula: C15H15N5O4
• Molecular Weight: 329.31 g/mol

Description

6-(3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidine-1-carbonyl)-4,5-dihydropyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H15N5O4 and its molecular weight is 329.316. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on compounds containing elements like 1,2,4-oxadiazole and furan units often focuses on their synthesis and potential as intermediates in the creation of more complex molecules. For example, the synthesis of novel heterocyclic compounds, including those with 1,2,4-oxadiazole rings, has been explored for their various biological activities and potential applications in drug development (Pivazyan et al., 2019; El‐Sayed et al., 2008). These studies demonstrate the significance of such compounds in contributing to the development of new materials with desirable properties.

Biological Activity and Applications

The biological activities of compounds containing oxadiazole and furan rings have been a subject of interest, with some showing promising antimicrobial, antiviral, and plant growth-stimulating effects. For instance, compounds synthesized with these rings have been evaluated for their potential in stimulating plant growth and showing antimicrobial activities (Koparır et al., 2005; El-Shehry et al., 2020). These findings suggest that compounds with such structural motifs can be of significant interest in agricultural and medical research.

Potential for Material Science

Compounds with oxadiazole and furan components are also of interest in material science, particularly for their potential application in organic light-emitting diodes (OLEDs) and other electronic devices. The synthesis and study of such compounds can lead to the development of new materials with improved performance in electronic applications (Gorohmaru et al., 2002).